Cas no 2828433-76-5 (tert-Butyl 4-bromo-3-(bromomethyl)thiophene-2-carboxylate)

• Product Name: tert-Butyl 4-bromo-3-(bromomethyl)thiophene-2-carboxylate
• CAS No: 2828433-76-5
• MF: C₁₀H₁₂Br₂O₂S
• MW: 356.074080467224
• CID: 5140402
• PubChem ID: 164890527
• Update Time: 2025-05-20

tert-Butyl 4-bromo-3-(bromomethyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-bromo-3-(bromomethyl)thiophene-2-carboxylate
• F76640
• 2828433-76-5

• Inchi： 1S/C10H12Br2O2S/c1-10(2,3)14-9(13)8-6(4-11)7(12)5-15-8/h5H,4H2,1-3H3
• InChI Key： ABPAKLPPDKCSHK-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1CBr)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 355.89043g/mol
• Monoisotopic Mass: 353.89248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.5

Additional information on tert-Butyl 4-bromo-3-(bromomethyl)thiophene-2-carboxylate

tert-Butyl 4-bromo-3-(bromomethyl)thiophene-2-carboxylate: A Comprehensive Overview

The compoundtert-butyl 4-bromo-3-(bromomethyl)thiophene-2-carboxylate, identified by the CAS numberCAS No. 2828433-76-5, is a highly specialized organic compound with significant applications in modern chemical synthesis and materials science. This compound belongs to the class of thiophene derivatives, which have garnered considerable attention due to their unique electronic properties and versatile reactivity.

The structure oftert-butyl 4-bromo-3-(bromomethyl)thiophene-2-carboxylate consists of a thiophene ring substituted with a tert-butyl group at the 2-position, a bromine atom at the 4-position, and a bromomethyl group at the 3-position. This substitution pattern imparts the molecule with a high degree of functional group diversity, making it an ideal substrate for various organic transformations.

Recent advancements in synthetic chemistry have highlighted the utility of thiophene derivatives liketert-butyl 4-bromo-3-(bromomethyl)thiophene-2-carboxylate in the construction of complex molecular architectures. For instance, researchers have employed this compound as a key intermediate in the synthesis of bioactive molecules, where its bromine atoms serve as reactive handles for nucleophilic substitutions or eliminations.

In addition to its role in organic synthesis, this compound has found applications in materials science, particularly in the development of advanced functional materials. The thiophene moiety is known for its conjugated π-system, which contributes to electronic delocalization and enhances the material's optical and electrical properties. As such,tert-butyl 4-bromo-3-(bromomethyl)thiophene-2-carboxylate has been utilized in the fabrication of organic semiconductors and light-emitting diodes (OLEDs), where its substituents can be tailored to modulate the material's performance characteristics.

The synthesis oftert-butyl 4-bromo-3-(bromomethyl)thiophene-2-carboxylate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and product purity. Recent studies have focused on optimizing these synthetic routes by employing catalytic methodologies or microwave-assisted synthesis, which offer advantages in terms of reaction efficiency and environmental sustainability.

Beyond its synthetic applications,tert-butyl 4-bromo-3-(bromomethyl)thiophene-2-carboxylate has also been explored for its potential in medicinal chemistry. Its brominated substituents make it a promising candidate for radiolabeling studies, where bromine can be isotopically substituted with radioactive bromine (e.g.,⁷⁷Br or^81mBr) for use in diagnostic imaging techniques such as positron emission tomography (PET). This application underscores the compound's versatility across diverse fields of chemical research.

In conclusion,tert-butyl 4-bromo-3-(bromomethyl)thiophene-2-carboxylate, with its unique structural features and functional group diversity, continues to be a valuable tool in contemporary chemical research. Its applications span from organic synthesis and materials science to medicinal chemistry and diagnostics, reflecting its importance as a versatile building block in modern chemical innovation.